N-(4-methylbenzyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide
• InChI: InChI=1S/C18H18N2O2S/c1-12-6-8-13(9-7-12)11-19-17(21)10-16-18(22)20-14-4-2-3-5-15(14)23-16/h2-9,16H,10-11H2,1H3,(H,19,21)(H,20,22)
• InChI Key: YSCKBXBVWPZXMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CC2C(=O)NC3=CC=CC=C3S2
• Molecular Formula: C18H18N2O2S
• Molecular Weight: 326.4 g/mol

Description

N-(4-methylbenzyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide, also known as MBBA, is a chemical compound that has gained significant attention in the field of scientific research. MBBA has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Synthesis and Antitumor Activity

Researchers have synthesized various derivatives of N-(4-methylbenzyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide to evaluate their antitumor activities. For example, Yurttaş, Tay, and Demirayak (2015) developed new compounds bearing different heterocyclic rings and assessed their antitumor activity against a wide range of human tumor cell lines. Their findings revealed that specific derivatives exhibited considerable anticancer activity against some cancer cell lines, highlighting the compound's potential in cancer therapy (Yurttaş et al., 2015).

Antimicrobial and Antifungal Applications

Gupta and Wagh (2006) focused on the antifungal activities of N-(alkyl/aryl)-2-(3-oxo-1,4-benzothiazin-2-yl)acetamide derivatives. Their research demonstrated appreciable activity against several fungal strains, including Tricophyton rubrum and Malassazia furfur, indicating the potential for these compounds in treating fungal infections (Gupta & Wagh, 2006).

Spectroscopic and Quantum Mechanical Studies

Mary et al. (2020) conducted spectroscopic and quantum mechanical studies on benzothiazolinone acetamide analogs, exploring their ligand-protein interactions and potential efficiency in photovoltaic applications. This research suggests that derivatives of N-(4-methylbenzyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide could be promising in the development of dye-sensitized solar cells (DSSCs) due to their good light harvesting efficiency (Mary et al., 2020).